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Compound of Interest

Compound Name: Oditrasertib

Cat. No.: B10856149 Get Quote

Oditrasertib, an investigational inhibitor of the RIPK1 protein, requires meticulous handling

and disposal procedures due to its potential environmental toxicity.[1][2] As a compound

designated for research use only, it is imperative that laboratory professionals adhere to strict

safety protocols to mitigate risks to personnel and the environment.[3] This guide provides

essential, step-by-step instructions for the proper disposal of Oditrasertib, ensuring

compliance with safety and environmental regulations.

Hazard Identification and Safety Data
The safe disposal of any chemical begins with a thorough understanding of its hazards.

Oditrasertib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Adherence to the precautionary statements outlined in the Safety Data Sheet (SDS)

is critical.
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Hazard Class GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed. [1]

Acute Aquatic Toxicity H400
Very toxic to aquatic

life.
[1]

Chronic Aquatic

Toxicity
H410

Very toxic to aquatic

life with long lasting

effects.

[1]

Precautionary

Statement
GHS Code Description Source

Prevention P264
Wash skin thoroughly

after handling.
[1]

Prevention P270

Do not eat, drink or

smoke when using

this product.

[1]

Prevention P273
Avoid release to the

environment.
[1]

Response P391 Collect spillage. [1]

Disposal P501

Dispose of contents/

container to an

approved waste

disposal plant.

[1]

Standard Operating Protocol for Oditrasertib
Disposal
This protocol outlines the necessary steps for the safe handling and disposal of Oditrasertib
waste in a research environment. Given its classification as an environmental hazard, standard

disposal methods such as drain disposal or mixing with regular trash are inappropriate and

strictly prohibited.[1][4]

1. Personal Protective Equipment (PPE) and Handling:
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1.1. Always wear appropriate PPE, including chemical-resistant gloves, a lab coat, and

safety glasses, when handling Oditrasertib in solid or solution form.[1]

1.2. Conduct all handling and weighing operations within a certified chemical fume hood or a

ventilated balance enclosure to avoid inhalation of dust or aerosols.[1]

1.3. In case of a spill, immediately collect the spillage using an absorbent material for liquids

or by carefully sweeping the solid material.[1] Place the collected material into a designated

hazardous waste container.

2. Waste Segregation and Containerization:

2.1. All materials contaminated with Oditrasertib, including unused or expired compound,

contaminated vials, pipette tips, gloves, and absorbent paper, must be treated as hazardous

waste.

2.2. Segregate Oditrasertib waste from other laboratory waste streams. Do not mix with

incompatible materials such as strong acids, alkalis, or strong oxidizing/reducing agents.[1]

2.3. Place all solid and liquid waste into separate, dedicated, and clearly labeled hazardous

waste containers. The containers must be sealable, non-reactive, and in good condition.

2.4. Label the waste container clearly with "Hazardous Waste," "Oditrasertib," and the

relevant hazard symbols (e.g., "Harmful," "Dangerous for the Environment").

3. Institutional Disposal Procedures:

3.1. The primary procedure for disposing of investigational or research compounds is to

contact your institution's Environmental Health and Safety (EHS) department.[5]

3.2. Follow your institution's specific procedures for requesting a hazardous waste pickup.

Provide the EHS department with a complete inventory of the waste.

3.3. Do not attempt to dispose of the waste independently. Oditrasertib must be disposed of

via an approved and certified waste disposal vendor, typically through incineration, as

mandated for many investigational drugs.[1][5]
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4. Record Keeping:

4.1. Maintain accurate records of the amount of Oditrasertib waste generated and the date

of its transfer to the EHS department for disposal. These records are essential for regulatory

compliance and laboratory safety audits.

Oditrasertib Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of Oditrasertib waste.
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Start: Oditrasertib Waste Generated

1. Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

2. Assess Waste Type

Solid Waste
(Contaminated consumables, neat compound)

Solid

Liquid Waste
(Solutions in solvents)

Liquid

Collect Spillage
(Absorb and containerize)

Spill

3a. Place in dedicated, sealed,
and labeled hazardous waste container.

3b. Place in dedicated, sealed,
and labeled hazardous waste container.

4. Contact Institutional EHS Office
for Hazardous Waste Pickup

5. Disposal by Approved Vendor
(Incineration)

End: Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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